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Compound of Interest

Compound Name: CRA1000

Cat. No.: B1669598 Get Quote

Disclaimer: The following application note provides generalized best practices for the storage

and handling of sensitive biological solutions. No specific product information for a "CRA1000
solution" was found in public documentation. Therefore, it is imperative to consult the

manufacturer-specific datasheet and instructions for the actual CRA1000 solution before

handling or storing the product. The information presented here is for illustrative purposes and

should not replace the guidance provided by the manufacturer.

Introduction
Proper storage and handling of research solutions are paramount to ensure their stability,

efficacy, and the reproducibility of experimental results. This is particularly critical for sensitive

biological solutions, where slight deviations from the recommended conditions can lead to

significant degradation of the product. These application notes provide a comprehensive guide

to the best practices for storing and handling the CRA1000 solution to maintain its integrity and

performance.

Recommended Storage Conditions
The stability of the CRA1000 solution is highly dependent on the storage temperature and

exposure to light. The following table summarizes the recommended storage conditions for

short-term and long-term storage.
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Storage Condition Temperature Range Duration Notes

Short-Term Storage 2°C to 8°C Up to 1 month
Protect from light. Do

not freeze.

Long-Term Storage -20°C Up to 1 year
Aliquot to avoid

freeze-thaw cycles.

Ultra-Long-Term -80°C Over 1 year
Aliquot to avoid

freeze-thaw cycles.

Solution Stability Data
To ensure optimal performance, it is crucial to understand the stability of the CRA1000 solution

under different storage conditions. The following table provides an overview of the solution's

stability over time at various temperatures.

Temperature 1 Week 1 Month 6 Months 1 Year

25°C (Room

Temp)
85% 60% <10% <1%

4°C >98% 95% 80% 60%

-20°C >99% >99% 98% 95%

-80°C >99% >99% >99% >99%

Data is hypothetical and for illustrative purposes only. Refer to the manufacturer's datasheet for

actual stability information.

Experimental Protocols
Adherence to proper handling protocols is essential to prevent contamination and degradation

of the CRA1000 solution.

Protocol 1: Receiving and Initial Storage
Upon receipt, visually inspect the packaging for any signs of damage or leakage.
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If the solution is shipped on dry ice, ensure the product is still frozen.

Immediately transfer the solution to the appropriate storage condition as recommended by

the manufacturer (see Recommended Storage Conditions table).

If the solution is to be used frequently, it is advisable to create smaller aliquots to avoid

repeated freeze-thaw cycles of the main stock.

Protocol 2: Aliquoting for Long-Term Storage
Thaw the frozen CRA1000 solution on ice. Do not thaw at room temperature or in a warm

water bath.

Gently mix the solution by inverting the tube several times. Do not vortex, as this can

denature sensitive components.

In a sterile environment (e.g., a laminar flow hood), dispense the solution into smaller, single-

use, low-protein-binding microcentrifuge tubes.

Clearly label each aliquot with the solution name, concentration, and date of aliquoting.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 3: Preparing for Experimental Use
Retrieve a single aliquot from the freezer.

Thaw the aliquot on ice.

Once thawed, gently mix the solution by flicking the tube or inverting it.

Briefly centrifuge the tube to collect the entire volume at the bottom.

The solution is now ready for use in your experiment.

Discard any unused portion of the thawed aliquot. Do not refreeze.

Visualizing Workflows
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CRA1000 Solution Handling Workflow
The following diagram illustrates the decision-making process for the proper handling and

storage of the CRA1000 solution from receipt to experimental use.
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Receiving

Initial Storage & Preparation

Usage

Receive Shipment

Inspect Package

Immediate Storage

Frequent Use?

Aliquot Solution

Yes

Store at 4°C

No

Store at -20°C / -80°C

Use in Experiment

Thaw on Ice

Discard Unused Portion
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Experimental Planning

Storage Action

Result

Experiment Planned

Timeline?

Use Refrigerated Stock (4°C)

< 1 Month

Thaw Frozen Aliquot (-20°C / -80°C)

> 1 Month

Proceed with Experiment

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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